Cas no 1341398-48-8 (3-[(3-Ethylcyclohexyl)oxy]azetidine)

• Product Name: 3-[(3-Ethylcyclohexyl)oxy]azetidine
• CAS No: 1341398-48-8
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5743122
• PubChem ID: 64256572
• Update Time: 2025-07-09

3-[(3-Ethylcyclohexyl)oxy]azetidine Chemical and Physical Properties

Names and Identifiers

• 3-((3-Ethylcyclohexyl)oxy)azetidine
• 1341398-48-8
• EN300-1146391
• CS-0296820
• AKOS013577693
• 3-[(3-ethylcyclohexyl)oxy]azetidine
• 3-[(3-Ethylcyclohexyl)oxy]azetidine

• Inchi： 1S/C11H21NO/c1-2-9-4-3-5-10(6-9)13-11-7-12-8-11/h9-12H,2-8H2,1H3
• InChI Key： ZHVPENXKEWPPJS-UHFFFAOYSA-N
• SMILES： O(C1CNC1)C1CCCC(CC)C1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-[(3-Ethylcyclohexyl)oxy]azetidine

Professional Introduction to 3-[(3-Ethylcyclohexyl)oxy]azetidine (CAS No. 1341398-48-8)

3-[(3-Ethylcyclohexyl)oxy]azetidine, with the chemical identifier CAS No. 1341398-48-8, is a compound of significant interest in the field of pharmaceutical chemistry. This azetidine derivative features a unique structural motif that has garnered attention for its potential applications in drug discovery and medicinal chemistry. The presence of an ethylcyclohexyl moiety linked via an oxygen atom to an azetidine ring suggests a potential for interesting pharmacological properties, including interactions with biological targets and favorable pharmacokinetic profiles.

The compound’s structure, characterized by a cyclohexyl ring substituted with an ethyl group and connected to an azetidine ring through an oxygen atom, positions it as a candidate for further exploration in the development of novel therapeutic agents. Azetidine derivatives are known for their versatility in medicinal chemistry, often serving as scaffolds for compounds with diverse biological activities. The specific substitution pattern in 3-[(3-Ethylcyclohexyl)oxy]azetidine may contribute to unique binding interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various disease-related pathways. The ethylcyclohexyl group in 3-[(3-Ethylcyclohexyl)oxy]azetidine could potentially enhance solubility and bioavailability, which are critical factors in drug design. Additionally, the azetidine ring itself is a privileged structure that has been explored in the design of drugs targeting enzymes and receptors involved in metabolic and inflammatory diseases.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like 3-[(3-Ethylcyclohexyl)oxy]azetidine, with their unique structural features, can provide valuable starting points for the development of new therapeutic entities. The incorporation of functional groups such as the ethylcyclohexyl moiety into heterocyclic scaffolds like azetidine opens up possibilities for modulating biological activity through subtle changes in molecular structure.

The synthesis of 3-[(3-Ethylcyclohexyl)oxy]azetidine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps typically include the formation of the azetidine ring, followed by functionalization with the ethylcyclohexyl group via nucleophilic substitution or other coupling reactions. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their use in downstream applications.

In the context of drug discovery, 3-[(3-Ethylcyclohexyl)oxy]azetidine could serve as a lead compound or building block for more complex molecules. Its unique structural features make it a candidate for further derivatization to explore new pharmacological activities. For instance, modifications to the ethylcyclohexyl group or the azetidine ring could lead to compounds with enhanced binding affinity or selectivity for specific biological targets.

The potential applications of 3-[(3-Ethylcyclohexyl)oxy]azetidine extend beyond traditional small molecule drug development. It may also find utility in the design of chiral auxiliaries or ligands for asymmetric synthesis, where its rigid heterocyclic core can provide steric control during catalytic reactions. Additionally, its structural motif could inspire new approaches in materials science or agrochemicals, where similar scaffolds have demonstrated interesting properties.

Evaluation of 3-[(3-Ethylcyclohexyl)oxy]azetidine often involves both computational modeling and experimental validation. Molecular docking studies can predict potential interactions with biological targets, while in vitro assays can confirm biological activity and selectivity. These approaches are essential for understanding the compound’s mechanism of action and identifying potential therapeutic applications.

The growing body of research on azetidine derivatives underscores their importance as pharmacological scaffolds. Compounds like 3-[(3-Ethylcyclohexyl)oxy]azetidine contribute to this expanding chemical space by introducing novel structural elements that can be further optimized for specific biological activities. As drug discovery continues to evolve, such compounds will remain valuable tools for exploring new therapeutic opportunities.

In conclusion, 3-[(3-Ethylcyclohexyl)oxy]azetidine (CAS No. 1341398-48-8) is a compound with significant potential in pharmaceutical chemistry. Its unique structural features and versatile applications make it a promising candidate for further research and development. As our understanding of biological pathways continues to grow, compounds like this will play an increasingly important role in the discovery and development of new therapeutic agents.